Cas no 1523541-90-3 (Methyl (2s,4s)-1-Boc-4-Trifluoromethylpyrrolidine-2-Carboxylate)

• Product Name: Methyl (2s,4s)-1-Boc-4-Trifluoromethylpyrrolidine-2-Carboxylate
• CAS No: 1523541-90-3
• MF: C₁₂H₁₈F₃NO₄
• MW: 297.270834445953
• MDL: MFCD09749893
• CID: 2094102
• PubChem ID: 34174919
• Update Time: 2025-04-21

Methyl (2s,4s)-1-Boc-4-Trifluoromethylpyrrolidine-2-Carboxylate Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-tert-Butyl 2-methyl 4-(trifluoromethyl)pyrrolidine-1,2-dicarboxylate
• CS-0052391
• 1-O-tert-butyl 2-O-methyl (2S,4S)-4-(trifluoromethyl)pyrrolidine-1,2-dicarboxylate
• PB37491
• AKOS025290898
• AS-33874
• (2S,4S)-1-tert-butyl2-methyl4-(trifluoromethyl)pyrrolidine-1,2-dicarboxylate
• YKC54190
• 1-Boc-(2S,4S)-2-methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate
• Methyl (2S,4S)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylate
• 1523541-90-3
• 1-tert-butyl 2-methyl (2s,4s)-4-(trifluoromethyl)pyrrolidine-1,2-dicarboxylate
• Methyl (2s,4s)-1-Boc-4-Trifluoromethylpyrrolidine-2-Carboxylate

• MDL： MFCD09749893
• Inchi： 1S/C12H18F3NO4/c1-11(2,3)20-10(18)16-6-7(12(13,14)15)5-8(16)9(17)19-4/h7-8H,5-6H2,1-4H3/t7-,8-/m0/s1
• InChI Key： BIBYRUVESDZUDY-YUMQZZPRSA-N
• SMILES： FC([C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)OC)C1)(F)F

Computed Properties

• Exact Mass: 297.11879254g/mol
• Monoisotopic Mass: 297.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 294.4±40.0 °C at 760 mmHg
• Flash Point: 131.8±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl (2s,4s)-1-Boc-4-Trifluoromethylpyrrolidine-2-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)